Cas no 1020240-42-9 (1-(2,4-difluorophenyl)-3-methyl-1h-pyrazole-5-carboxylic Acid)
1-(2,4-Difluorophenyl)-3-methyl-1H-pyrazole-5-carboxylic acid is a fluorinated pyrazole derivative with significant utility in pharmaceutical and agrochemical research. Its structure, featuring a difluorophenyl group and a carboxylic acid moiety, enhances its potential as a versatile intermediate in the synthesis of bioactive compounds. The presence of fluorine atoms improves metabolic stability and binding affinity, making it valuable for drug discovery applications. The carboxylic acid group allows for further functionalization, enabling the development of esters, amides, and other derivatives. This compound exhibits favorable physicochemical properties, including moderate solubility and stability under standard conditions, facilitating its use in organic synthesis and medicinal chemistry workflows.
1020240-42-9 structure
Product Name:1-(2,4-difluorophenyl)-3-methyl-1h-pyrazole-5-carboxylic Acid
CAS No:1020240-42-9
MF:C11H8F2N2O2
MW:238.190229415894
CID:1131468
PubChem ID:24729044
Update Time:2025-06-06
1-(2,4-difluorophenyl)-3-methyl-1h-pyrazole-5-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(2,4-difluorophenyl)-3-methyl-1h-pyrazole-5-carboxylic Acid
- 1H-Pyrazole-5-carboxylic acid, 1-(2,4-difluorophenyl)-3-methyl-
- 1020240-42-9
- 2-(2,4-difluorophenyl)-5-methylpyrazole-3-carboxylic acid
-
- Inchi: 1S/C11H8F2N2O2/c1-6-4-10(11(16)17)15(14-6)9-3-2-7(12)5-8(9)13/h2-5H,1H3,(H,16,17)
- InChI Key: STEFYHIRQPGPKF-UHFFFAOYSA-N
- SMILES: FC1C=C(C=CC=1N1C(C(=O)O)=CC(C)=N1)F
Computed Properties
- Exact Mass: 238.055384g/mol
- Monoisotopic Mass: 238.055384g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 303
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 238.19g/mol
- XLogP3: 2.4
- Topological Polar Surface Area: 55.1Ų
1-(2,4-difluorophenyl)-3-methyl-1h-pyrazole-5-carboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AA08043-1g |
1H-Pyrazole-5-carboxylic acid, 1-(2,4-difluorophenyl)-3-methyl- |
1020240-42-9 | 97% | 1g |
$380.00 | 2024-04-20 | |
| A2B Chem LLC | AA08043-5g |
1H-Pyrazole-5-carboxylic acid, 1-(2,4-difluorophenyl)-3-methyl- |
1020240-42-9 | 97% | 5g |
$1147.00 | 2024-04-20 |
1-(2,4-difluorophenyl)-3-methyl-1h-pyrazole-5-carboxylic Acid Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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